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Compound of Interest

Compound Name: ICI 174864

Cat. No.: B549361 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
ICI 174864 is a selective δ-opioid receptor antagonist.[1] In the context of hemorrhagic shock,

the administration of ICI 174864 has been investigated for its potential therapeutic benefits.

Studies have shown that it can improve hemodynamic parameters and survival rates in animal

models of uncontrolled hemorrhagic shock.[2] These application notes provide a detailed

overview of the use of ICI 174864 in a rat model of hemorrhagic shock, including effective

dosages, experimental protocols, and the underlying signaling pathway.

Data Presentation
The following table summarizes the quantitative data from a key study investigating the dose-

dependent effects of ICI 174864 in a rat model of uncontrolled hemorrhagic shock.
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Dose of ICI
174864
(mg/kg)

Mean Arterial
Pressure
(MAP)

Survival Time
8-hour
Survival Rate

24-hour
Survival Rate
(with 1/4 LR)

0.1
Dose-dependent

increase

Significantly

prolonged

Significantly

increased
Not specified

0.3
Dose-dependent

increase

Significantly

prolonged

Significantly

increased
Not specified

0.5
Dose-dependent

increase

Significantly

prolonged

Significantly

increased
Not specified

1
Dose-dependent

increase

Significantly

prolonged

Significantly

increased
Not specified

3
Best effect

observed

Significantly

prolonged

Significantly

increased
70%[2]

5

Effect not

superior to 3

mg/kg

Not specified Not specified Not specified

Control (Lactated

Ringer's)

Lower than ICI

174864 groups

Shorter than ICI

174864 groups
10% 10%

Hypotensive

Resuscitation

Lower than ICI

174864 groups
Not specified Not specified 50%

Data extracted from Li et al., Anesthesiology, 2013.[2]

Experimental Protocols
This section details the methodology for inducing hemorrhagic shock in rats and the

subsequent administration of ICI 174864 as described in the cited literature.

Animal Model
Species: Male Wistar rats or Sprague-Dawley rats are commonly used.

Weight: Typically 250-300g.
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Anesthesia: Anesthesia is induced and maintained throughout the experiment. Common

methods include isoflurane inhalation or intraperitoneal injection of pentobarbital (e.g., 50

mg/kg).

Surgical Preparation
Catheterization: The femoral artery and vein are cannulated for blood pressure monitoring,

blood withdrawal, and drug/fluid infusion.

Stabilization: A stabilization period of approximately 30 minutes is allowed after surgical

procedures before inducing shock.

Induction of Hemorrhagic Shock
Uncontrolled Hemorrhagic Shock Model: A widely used model involves tail amputation to

induce uncontrolled bleeding.

Controlled Hemorrhagic Shock Model: This involves withdrawing a specific percentage of the

total blood volume (e.g., 40-50%) over a set period to achieve and maintain a target mean

arterial pressure (MAP), typically between 25-40 mmHg.

Shock Period: The animals are maintained in a state of shock for a defined period, often 60

to 120 minutes.

Administration of ICI 174864
Dosage: Based on dose-response studies, 3 mg/kg of ICI 174864 has been identified as the

most effective dose for improving hemodynamic parameters and survival in a rat

hemorrhagic shock model.

Route of Administration: ICI 174864 is typically administered intravenously.

Timing of Administration: The drug can be administered at the onset of resuscitation, either

alone or in conjunction with a small volume of fluid resuscitation, such as lactated Ringer's

solution.

Monitoring and Data Collection
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Hemodynamic Parameters: Continuous monitoring of mean arterial pressure (MAP), heart

rate, and cardiac output.

Blood Gas Analysis: Arterial blood samples are collected periodically to measure pH, lactate,

and blood gases.

Survival Rate: Animals are monitored for a set period (e.g., 8 or 24 hours) to determine the

survival rate.

Visualization of Pathways and Workflows
Signaling Pathway of ICI 174864 in Hemorrhagic Shock
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Caption: Signaling pathway of ICI 174864 in hemorrhagic shock.

Experimental Workflow for Rat Hemorrhagic Shock
Model
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Caption: Experimental workflow for ICI 174864 in a rat hemorrhagic shock model.

Need Custom Synthesis?
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Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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